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Compound of Interest

Compound Name: Folic Acid-d2

Cat. No.: B588965 Get Quote

In-Depth Technical Guide to Folic Acid-d2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Folic Acid-d2, a deuterated form

of Folic Acid. It is intended to serve as a valuable resource for professionals in research and

drug development who utilize stable isotope-labeled compounds. This document outlines its

chemical properties, primary applications, and a representative experimental workflow.

Core Chemical Identifiers
Folic Acid-d2 is a stable isotope-labeled version of Folic Acid (Vitamin B9), an essential

nutrient vital for DNA synthesis, repair, and methylation.[1][2] The incorporation of deuterium, a

stable isotope of hydrogen, allows for its differentiation from the endogenous, unlabeled form in

various analytical techniques. This property makes it an invaluable tool in pharmacokinetic and

metabolic studies.[1][3][4]

Identifier Value

CAS Number 69022-87-3

Molecular Weight 443.41 g/mol

Molecular Formula C₁₉H₁₇D₂N₇O₆
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The primary utility of Folic Acid-d2 lies in its application as a tracer and an internal standard in

quantitative analyses.

1. In Vivo Kinetic and Metabolic Studies: Deuterium-labeled Folic Acid is used to evaluate the in

vivo kinetics of this essential vitamin in human subjects. By administering Folic Acid-d2 and

subsequently measuring the isotopic enrichment in biological samples such as serum,

erythrocytes, and urine, researchers can model and understand the absorption, distribution,

metabolism, and excretion of folate. This methodology provides critical data for assessing

folate turnover and total body pool sizes.

2. Internal Standard for Quantitative Analysis: In bioanalytical methods, particularly those

employing Liquid Chromatography-Mass Spectrometry (LC-MS), Folic Acid-d2 serves as an

ideal internal standard. Its chemical and physical properties are nearly identical to the

endogenous analyte (Folic Acid), ensuring similar behavior during sample preparation and

analysis. However, its increased mass due to the deuterium atoms allows it to be distinguished

by a mass spectrometer. This co-elution with the target analyte, but distinct mass-to-charge

ratio, enables accurate quantification by correcting for variations in sample extraction, injection

volume, and instrument response.

Representative Experimental Workflow: Quantitative
Analysis by LC-MS
The following diagram illustrates a typical workflow for the quantification of Folic Acid in a

biological matrix (e.g., plasma) using Folic Acid-d2 as an internal standard.
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Caption: Workflow for Folic Acid quantification using Folic Acid-d2 as an internal standard.
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Detailed Experimental Protocol Considerations
While a universally applicable protocol is not feasible due to variations in instrumentation and

specific research goals, the following outlines key considerations for developing a quantitative

LC-MS method for Folic Acid using Folic Acid-d2:

Preparation of Standards:

Prepare stock solutions of both Folic Acid and Folic Acid-d2 in a suitable solvent, such as

a mixture of 0.1% ammonium hydroxide and methanol, to ensure stability.

Protect solutions from light to prevent degradation.

Create a series of calibration standards by spiking a blank biological matrix with known

concentrations of Folic Acid.

Prepare quality control (QC) samples at low, medium, and high concentrations to validate

the accuracy and precision of the assay.

Sample Preparation:

To an aliquot of the biological sample (e.g., plasma, serum), add a known amount of the

Folic Acid-d2 internal standard solution.

Perform protein precipitation, typically with a cold organic solvent like methanol or

acetonitrile, to remove larger molecules that can interfere with the analysis.

Centrifuge the mixture and collect the supernatant for injection into the LC-MS system.

LC-MS/MS Analysis:

Chromatographic Separation: Employ a C18 reverse-phase column for the separation of

Folic Acid and Folic Acid-d2 from other matrix components. The mobile phase often

consists of a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic

solvent (e.g., acetonitrile or methanol), run under either isocratic or gradient conditions.

Mass Spectrometric Detection: Utilize an electrospray ionization (ESI) source, typically in

positive or negative ion mode. The analysis is performed in Multiple Reaction Monitoring
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(MRM) mode, where specific precursor-to-product ion transitions for both Folic Acid and

Folic Acid-d2 are monitored for high selectivity and sensitivity.

Data Analysis:

Integrate the chromatographic peak areas for both the analyte (Folic Acid) and the internal

standard (Folic Acid-d2).

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of Folic Acid in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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